Cas no 854689-07-9 (4-Hydrazinobenzenesulfonic acid)

4-Hydrazinobenzenesulfonic acid structure
854689-07-9 structure
Product Name:4-Hydrazinobenzenesulfonic acid
CAS No:854689-07-9
MF:C12H18N4O7S2
MW:394.423920154572
CID:93079
PubChem ID:87570609
Update Time:2025-04-18

4-Hydrazinobenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Hydrazinobenzenesulfonic acid hemihydrate
    • 4-HYDRAZINOBENZENESULPHONIC ACID HEMIHYDRATE
    • 4-Sulphophenylhydrazine hemihydrate
    • p-Hydrazinobenzenesulfonic Acid Hemihydrate
    • Phenylhydrazine-4-sulfonic Acid Hemihydrate
    • 4-Hydrazinobenzenesulfonic acid
    • 4-hydrazinylbenzenesulfonic acid
    • Phenylhydrazine-4-sulfonic acid
    • Benzenesulfonic acid, 4-hydrazino-
    • 4-Hydrazinobenzenesulphonic acid
    • p-Hydrazinobenzenesulfonic acid
    • p-Sulfophenylhydrazine
    • 4-Sulfophenylhydrazine
    • Phenylhydrazinesulfonic acid
    • Phenylhydrazine-p-sulfonic acid
    • Sulfanilic acid, N-amino-
    • p-Hydrazinophenylsulfonic acid
    • Benzenesulfonic acid, p-hydrazino-
    • 4-hydrazinylbenzene-1-sulfonic acid
    • Benzenesulfonic acid, 4-hydrazinyl-
    • MFCD00460768
    • 4-Hydrazinylbenzenesulfonic acid hemihydrate
    • SCHEMBL139057
    • CS-0322323
    • E78986
    • AKOS025310675
    • 854689-07-9
    • 4-hydrazinylbenzenesulfonic acid;hydrate
    • bis(4-hydrazinylbenzenesulfonic acid) hydrate
    • MDL: MFCD00480958
    • Inchi: 1S/2C6H8N2O3S.H2O/c2*7-8-5-1-3-6(4-2-5)12(9,10)11;/h2*1-4,8H,7H2,(H,9,10,11);1H2
    • InChI Key: QDGWVKGXYCHAAA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)NN)(=O)(=O)O.S(C1C=CC(=CC=1)NN)(=O)(=O)O.O
    • BRN: 514779

Computed Properties

  • Exact Mass: 206.03600
  • Monoisotopic Mass: 188.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 101

Experimental Properties

  • Color/Form: Odourless light brown powder
  • Density: 1.583
  • Melting Point: 286°C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 110.03000
  • LogP: 2.00870
  • Merck: 4773
  • Solubility: Soluble in water

4-Hydrazinobenzenesulfonic acid Security Information

4-Hydrazinobenzenesulfonic acid Pricemore >>

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